3-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]propanamide

• IUPAC Name: 3-(3-benzhydryl-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)propanamide
• InChI: InChI=1S/C22H23N3O2/c23-20(26)12-14-25-13-11-19-18(15-25)22(24-27-19)21(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-10,21H,11-15H2,(H2,23,26)
• InChI Key: UPLJONJWZKXXSL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1ON=C2C(C3=CC=CC=C3)C4=CC=CC=C4)CCC(=O)N
• Molecular Formula: C22H23N3O2
• Molecular Weight: 361.4 g/mol

Description

3-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]propanamide, also known as DPA, is a compound that has been of great interest in scientific research due to its potential therapeutic properties. DPA belongs to the class of compounds known as isoxazolopyridines, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]propanamide is not fully understood, but it is thought to act on the GABAergic system by modulating the activity of GABA receptors. This compound has been shown to enhance the activity of GABA receptors, leading to an increase in inhibitory neurotransmission. This increase in inhibitory neurotransmission is thought to underlie the neuroprotective and analgesic effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. This compound has been shown to increase the levels of GABA in the brain, leading to an increase in inhibitory neurotransmission. This compound has also been shown to decrease the levels of pro-inflammatory cytokines, leading to an anti-inflammatory effect. Additionally, this compound has been shown to decrease the levels of reactive oxygen species, leading to a neuroprotective effect.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]propanamide in lab experiments is its high purity and yield. This compound can be synthesized with high purity, which allows for accurate dosing in lab experiments. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental protocols.

Future Directions

There are many future directions for the study of 3-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]propanamide. One future direction is to further investigate the potential therapeutic applications of this compound for the treatment of neurodegenerative diseases and chronic pain. Another future direction is to investigate the potential side effects of this compound and to develop strategies to mitigate these side effects. Additionally, future studies could investigate the potential of this compound as a tool for studying the GABAergic system and other neurotransmitter systems in the brain.
In conclusion, this compound is a compound that has shown great potential in scientific research due to its neuroprotective, anti-inflammatory, and analgesic effects. The synthesis of this compound has been optimized to yield high purity and yield, which allows for accurate dosing in lab experiments. While the mechanism of action of this compound is not fully understood, it is thought to act on the GABAergic system by modulating the activity of GABA receptors. This compound has a range of biochemical and physiological effects, including an increase in inhibitory neurotransmission and a decrease in pro-inflammatory cytokines. While there are limitations to using this compound in lab experiments, there are many future directions for the study of this compound, including investigating its potential therapeutic applications and side effects.

Synthesis Methods

The synthesis of 3-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]propanamide involves the reaction of 3-aminopropanal with diphenylacetonitrile in the presence of acetic acid and sodium acetate. The resulting intermediate is then subjected to a cyclization reaction with hydroxylamine-O-sulfonic acid to form this compound. The synthesis of this compound has been optimized to yield high purity and yield.

Scientific Research Applications

3-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]propanamide has been shown to exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, and analgesic effects. This compound has been studied as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to have potential as an analgesic agent for the treatment of chronic pain.